N-(4-fluorobenzyl)-1H-1,2,3-triazole-5-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2H-triazole-4-carboxamide
• InChI: InChI=1S/C10H9FN4O/c11-8-3-1-7(2-4-8)5-12-10(16)9-6-13-15-14-9/h1-4,6H,5H2,(H,12,16)(H,13,14,15)
• InChI Key: OFCLWOVGYGRVHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C2=NNN=C2)F
• Molecular Formula: C10H9FN4O
• Molecular Weight: 220.20 g/mol
• CAS No.: 1479813-00-7

Description

“N-(4-fluorobenzyl)-1H-1,2,3-triazole-5-carboxamide” is a fluorinated compound. Fluorinated compounds are often used in pharmaceuticals and agrochemicals because the placement of fluorine atoms in a molecule can significantly influence its chemical and physical properties.

Synthesis Analysis

While specific synthesis information for “this compound” was not found, a related compound, “N-succinimidyl-4-[18F]fluorobenzoate ([18F]SFB)”, has been synthesized using automated methods. The synthesis involved the use of a commercial synthesis module and resulted in a decay-corrected yield of 42% in 57 minutes.

Scientific Research Applications

Antifungal Potential

A study explored novel benzofuran-1,2,3-triazole hybrids, including a compound similar to N-(4-fluorobenzyl)-1H-1,2,3-triazole-5-carboxamide, as fungicidal preservatives. The tested compound demonstrated notable antifungal effects against specific wet brown-rot fungi (Abedinifar et al., 2020).

Pharmaceutical Potential in Alzheimer's and Diabetes

Another study synthesized and analyzed a structurally related triazole compound for its potential application in treating Alzheimer's and diabetes. The synthesized compound showed moderate inhibitory activities against enzymes relevant to these diseases, suggesting therapeutic potential (Saleem et al., 2018).

Antimicrobial Activity

Research into 1H-1,2,3-triazole-4-carboxamides, which are structurally similar to the target compound, revealed that certain derivatives exhibited strong antimicrobial properties against a range of bacterial and fungal strains. This indicates a possible application in developing new antimicrobial agents (Pokhodylo et al., 2021).

Energetic Material Synthesis

In the field of energetic materials, a nitrogen-rich compound incorporating a triazole unit was synthesized and evaluated. Its thermal stability and potential as an energetic material were highlighted, suggesting an application in this domain (Qin et al., 2016).

Anticancer Research

A study on N-(ferrocenylmethyl amino acid) fluorinated benzene-carboxamide derivatives, which share some structural similarities with the target compound, exhibited potential as anticancer agents. The study suggested the role of these compounds in cancer treatment (Butler et al., 2013).

Mechanism of Action

Target of Action

The primary target of N-(4-fluorobenzyl)-1H-1,2,3-triazole-5-carboxamide is Beta-secretase 1 . Beta-secretase 1 is an enzyme that plays a crucial role in the formation of myelin sheaths in peripheral nerve cells .

Mode of Action

It is known to interact with its target, beta-secretase 1 . The interaction between the compound and its target may result in changes in the function of the enzyme, potentially influencing the formation of myelin sheaths .

Biochemical Pathways

Given its target, it is likely that it influences pathways related to the formation and maintenance of myelin sheaths .

Result of Action

Given its target, it is plausible that it may influence the formation and maintenance of myelin sheaths .

Action Environment

Like all chemical compounds, its stability and efficacy could potentially be influenced by factors such as temperature, ph, and the presence of other chemicals .